Cas no 1803841-98-6 (3-Amino-2-iodophenylhydrazine)

• Product Name: 3-Amino-2-iodophenylhydrazine
• CAS No: 1803841-98-6
• MF: C₆H₈IN₃
• MW: 249.052292823792
• CID: 4934968
• Update Time: 2025-06-08

3-Amino-2-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-iodophenylhydrazine

• Inchi： 1S/C6H8IN3/c7-6-4(8)2-1-3-5(6)10-9/h1-3,10H,8-9H2
• InChI Key： GRGWWVZWAVYCBR-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1NN)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• XLogP3: 1.1
• Topological Polar Surface Area: 64.099

Additional information on 3-Amino-2-iodophenylhydrazine

Introduction to 3-Amino-2-iodophenylhydrazine (CAS No. 1803841-98-6)

3-Amino-2-iodophenylhydrazine, identified by the chemical compound code CAS No. 1803841-98-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring both amino and iodine substituents on a phenyl ring, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of an iodine atom at the 2-position enhances its reactivity, making it particularly useful in cross-coupling reactions, which are pivotal in modern drug development.

The significance of 3-Amino-2-iodophenylhydrazine lies in its versatility as a building block for more complex pharmacological entities. In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting intricate biological pathways. The compound’s ability to undergo palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, allows for the efficient construction of biaryl structures, which are prevalent in many drugs on the market today. For instance, studies have demonstrated its utility in generating derivatives with potential anticancer and anti-inflammatory properties.

One of the most compelling aspects of 3-Amino-2-iodophenylhydrazine is its role in the synthesis of heterocyclic compounds. Heterocycles are essential scaffolds in medicinal chemistry due to their prevalence in natural products and their ability to modulate biological activity through diverse mechanisms. Researchers have leveraged this compound to construct fused rings systems, such as imidazoles and pyrazoles, which exhibit a wide range of pharmacological effects. The iodine atom serves as an excellent handle for further functionalization, enabling chemists to tailor the molecule’s properties for specific applications.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-Amino-2-iodophenylhydrazine. For example, transition-metal-catalyzed reactions have opened up new avenues for constructing complex molecular architectures with high precision. A notable application is its use in generating aryl hydrazines, which are known for their reactivity in forming diazo compounds and participating in cycloaddition reactions. These transformations are crucial for developing new classes of drugs that can interact with biological targets in novel ways.

The pharmaceutical industry has also shown interest in 3-Amino-2-iodophenylhydrazine for its potential in developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, researchers aim to disrupt aberrant signaling networks and restore normal cellular function. Preliminary studies suggest that derivatives of 3-Amino-2-iodophenylhydrazine can effectively inhibit specific kinases while maintaining selectivity against closely related enzymes.

In addition to its applications in drug discovery, 3-Amino-2-iodophenylhydrazine has found utility in materials science. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for designing functional materials with applications ranging from catalysis to sensing. The interplay between organic synthesis and material science continues to drive innovation, and compounds like 3-Amino-2-iodophenylhydrazine are at the forefront of these interdisciplinary efforts.

The synthesis of 3-Amino-2-iodophenylhydrazine itself is an intriguing process that showcases the ingenuity of synthetic chemists. Typically, it involves the iodination of an amino-substituted phenol followed by selective functional group transformations. Recent improvements in synthetic protocols have enhanced both the yield and purity of the final product, making it more accessible for research purposes. These advancements underscore the importance of continuous refinement in chemical synthesis to meet the demands of modern science.

Looking ahead, the future prospects for 3-Amino-2-iodophenylhydrazine appear promising as research continues to uncover new applications and refine existing ones. The compound’s unique structural features offer a rich palette for medicinal chemists to explore, potentially leading to breakthroughs in treating diseases that are currently challenging to address. As our understanding of biological systems grows more sophisticated, molecules like 3-Amino-2-iodophenylhydrazine will undoubtedly play an integral role in shaping the future of healthcare.